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Compound of Interest

Compound Name: Fluxapyroxad-N-desmethyl

CAS No.: 2056235-52-8

Cat. No.: B1436393 Get Quote

Document Control:

Subject: Fluxapyroxad-N-desmethyl (Metabolite M700F008)[1][2]

CAS Registry Number: 2056235-52-8 (Metabolite specific) / 907204-31-3 (Parent)[1][2]

Hazard Class: Aquatic Toxicity (Acute 1, Chronic 1), Carcinogen (Suspected)[1][2]

Executive Summary & Scientific Context
Fluxapyroxad-N-desmethyl is the primary Phase I metabolite of Fluxapyroxad, a succinate

dehydrogenase inhibitor (SDHI) fungicide.[2] As a Senior Application Scientist, I must

emphasize that while many researchers focus on the parent compound, this metabolite retains

significant biological activity and environmental persistence.[2]

The Disposal Imperative: Unlike labile organic reagents, Fluxapyroxad-N-desmethyl
possesses a pyrazole-carboxamide scaffold halogenated with both fluorine and chlorine.[1][2]

This structure confers exceptional stability against hydrolysis and photolysis. Standard

autoclaving is ineffective and may volatilize toxic byproducts.

Critical Directive: This compound must be managed as Halogenated Organic Waste. Improper

disposal (drain pouring or low-temperature incineration) risks the formation of

fluorinated/chlorinated dioxins and long-term aquatic contamination.
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Physicochemical Properties Relevant to Disposal[4]
To understand why we dispose of it this way, we must look at the data.[2] The high logP

indicates lipophilicity, meaning residues will adsorb strongly to plastic containers and aquatic

sediments.[2]

Property Value (Approx.) Disposal Implication

Water Solubility Low (< 4 mg/L)

Do not attempt to dilute and

flush; it will precipitate and

persist in traps.[1]

Partition Coeff. (logP) ~3.0 - 3.1

High affinity for organic matter;

requires solvent rinsing of

containers.[1]

Halogen Content Fluorine, Chlorine

Mandatory: Segregation into

halogenated waste streams to

prevent incinerator

corrosion/dioxins.[1][2]

Thermal Stability High (> 500°C)

Requires high-temperature

incineration (> 1100°C) with

scrubber systems.[1]

Safety & Handling Protocols (PPE)
Before initiating disposal, ensure the following barrier protection is in place. This compound is a

suspected carcinogen and reproductive toxin.

Respiratory: N95/P2 minimum; P3/P100 respirator recommended if handling dry powder

outside a fume hood.

Dermal: Nitrile gloves (Double gloving recommended: 0.11mm minimum thickness).

Ocular: Chemical splash goggles (Safety glasses are insufficient for liquid waste handling).

Engineering Controls: All transfers must occur within a certified Class II Biological Safety

Cabinet or Chemical Fume Hood.
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Step-by-Step Disposal Workflow
This protocol ensures compliance with RCRA (USA) and EWC (EU) standards for halogenated

pesticide residues.

Phase 1: Segregation & Characterization
Do not mix with non-halogenated solvents.

Identify the waste stream.[3] If the metabolite is dissolved in DMSO, Methanol, or

Acetonitrile, the entire solution is now Halogenated Solvent Waste.[2]

If the metabolite is in solid form (powder/crystals), it is Solid Toxic Waste.

Phase 2: Containerization
Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass. Avoid LDPE as

lipophilic residues can diffuse into the plastic matrix over time.

Rinsing: When disposing of empty stock vials, triple-rinse with a compatible solvent (e.g.,

acetone).[2] Add the rinsate to the Liquid Halogenated Waste container, not the drain.

Phase 3: Labeling
Labeling must be explicit to prevent downstream accidents.

Primary Tag: "Hazardous Waste - Halogenated Organic"[1][2]

Constituents: "Fluxapyroxad-N-desmethyl, Acetonitrile (if applicable)"

Hazard Checkboxes: [x] Toxic [x] Carcinogen [x] Environmental Hazard[1][2]

Phase 4: Final Destruction
Transfer to your facility's EHS department for off-site disposal. The required method is High-

Temperature Incineration with flue gas scrubbing.

Why? The fluorine atoms require specific scrubbing (calcium oxide injection) to prevent the

release of hydrofluoric acid (HF) gas into the atmosphere.
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Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for disposing of Fluxapyroxad-N-
desmethyl.
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Waste Generation:
Fluxapyroxad-N-desmethyl

Physical State?

Solid / Powder Liquid / SolutionContaminated Debris
(Gloves, Weigh Boats)

Pack in HDPE/Glass
Label: Toxic Solid Organic Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(DMSO, MeOH, Water)

Pack in Safety Carboy
Label: Halogenated Solvent Waste

CRITICAL STEP:
Classify as HALOGENATED Waste

(Due to solute F/Cl content)

Trace F/Cl

High-Temp Incineration
(>1100°C with Scrubber)

Click to download full resolution via product page
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Caption: Decision matrix for segregating Fluxapyroxad-N-desmethyl waste streams. Note

that even non-halogenated solvents become "halogenated waste" when this compound is

added.[2]

Emergency Spill Management
In the event of a spill outside the fume hood:

Evacuate & Ventilate: Clear the immediate area.[4]

PPE Up: Don double nitrile gloves, goggles, and a respirator.[2]

Containment (Liquid): Do not use water. Cover with an inert absorbent (Vermiculite or Sand).

Expert Tip: Avoid combustible absorbents like sawdust, as the fluorine content can react

unpredictably under fire conditions.[2]

Containment (Solid): Cover with a damp paper towel (dampened with water/surfactant) to

prevent dust generation, then carefully scoop up.[2]

Clean Up: Wash the surface with a 5% detergent solution, followed by water. Collect all

cleaning materials into the Hazardous Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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